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Compound of Interest

Compound Name: 1,3-diphenylpropane-1,3-dione

Cat. No.: B8210364 Get Quote

An In-depth Technical Guide to 1,3-Diphenylpropane-1,3-dione

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,3-diphenylpropane-1,3-dione, also known as dibenzoylmethane. The

information is tailored for researchers, scientists, and drug development professionals, with a

focus on structured data presentation, detailed experimental protocols, and visual

representations of key chemical concepts.

Chemical and Physical Properties
1,3-Diphenylpropane-1,3-dione is a β-diketone that is a minor constituent of licorice root

extract and has applications in organic synthesis and as a PVC heat stabilizer.[1][2] It is a

crystalline solid that appears as a white to light yellow powder.[2][3]

General and Physical Properties
The following table summarizes the key physical and chemical properties of 1,3-
diphenylpropane-1,3-dione.
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Property Value Reference

Molecular Formula C₁₅H₁₂O₂ [1]

Molecular Weight 224.26 g/mol [4][5]

Appearance
Cream to yellow crystals or

powder
[3]

Melting Point 75-80 °C [3]

Boiling Point 219-221 °C at 18 mmHg [6]

Density 0.800 g/cm³ [2]

Solubility

Soluble in ether, chloroform,

and aqueous sodium

hydroxide. Insoluble in water.

[1][2]

pKa 8.95 ± 0.10 (Predicted) [2]

Chemical Identifiers
Identifier Value Reference

CAS Number 120-46-7 [1]

IUPAC Name 1,3-diphenylpropane-1,3-dione [1]

Synonyms

Dibenzoylmethane, 2-

benzoylacetophenone, Phenyl

phenacyl ketone

[1][7]

InChI Key
NZZIMKJIVMHWJC-

UHFFFAOYSA-N
[1]

SMILES
C1=CC=C(C=C1)C(=O)CC(=O

)C2=CC=CC=C2
[1]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 1,3-
diphenylpropane-1,3-dione.
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Spectrum Type Key Data Points Reference

¹H NMR (400 MHz, CDCl₃)

δ 7.89 (d, J = 8.0 Hz, 2H), 7.81

(d, J = 7.6 Hz, 2H), 7.59-7.51

(m)

¹³C NMR (100 MHz, CDCl₃)

δ 193.9, 179.8, 167.5, 139.9,

133.4, 132.9, 130.4, 129.1,

127.4, 125.1, 119.9, 118.3,

92.1 (enol tautomer)

[8]

Mass Spectrometry (ESI) m/z: 453.3 (M+H)

Infrared (KBr)

ν (cm⁻¹) 2871, 2769, 1436,

1367, 1309, 1226, 1149, 717,

653

[8]

Experimental Protocols
Synthesis of 1,3-Diphenylpropane-1,3-dione
Method 1: Claisen Condensation using Sodium Amide

This method involves the Claisen condensation of acetophenone and ethyl benzoate using

sodium amide as a base.[9]

Materials:

Acetophenone (6.2 g)

Sodium amide (NaNH₂) (4.0 g)

Ethyl benzoate (15.5 g)

Tetrahydrofuran (THF)

Aqueous Hydrochloric Acid (HCl)

Chloroform
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Procedure:

A solution of acetophenone in THF is added to a suspension of sodium amide in THF.

The mixture is stirred at room temperature for 10 minutes.

Ethyl benzoate is then added to the mixture, leading to the formation of a gelatinous

precipitate over 24 hours.

The reaction mixture is neutralized with an aqueous HCl solution.

The product is extracted with chloroform.

The organic layer is concentrated using a rotary evaporator.

The final product is isolated from the residue by precipitating its copper salt, followed by

decomposition of the complex with HCl to yield pure 1,3-diphenylpropane-1,3-dione.[9]

Method 2: Condensation using Calcium Oxide

This method describes the preparation of 1,3-diphenylpropane-1,3-dione by reacting

acetophenone with methyl benzoate in the presence of calcium oxide.[10]

Materials:

Acetophenone (6.0 g, 0.05 mol)

Methyl benzoate (40.8 g, 0.30 mol)

Calcium oxide (CaO) (3.73 g, 0.06 mol, 90%)

Toluene

6N Hydrochloric Acid (HCl)

Aqueous Sodium Carbonate (Na₂CO₃)

Procedure:
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A mixture of acetophenone, methyl benzoate, and calcium oxide is heated with stirring at

195-200 °C for three and a half hours under a nitrogen atmosphere.

Methanol formed during the reaction is continuously removed by distillation and collected

in a Dean-Stark trap.

The mixture is then cooled, and 100 mL of toluene is added.

The resulting mixture is cooled in cold water and acidified with 6N HCl with stirring until all

solid dissolves.

The toluene layer is separated and washed with aqueous sodium carbonate and then with

water.

The solvent is removed by distillation to isolate the 1,3-diphenylpropane-1,3-dione
product.[10]

Key Chemical Properties and Reactions
Keto-Enol Tautomerism
A significant chemical property of 1,3-diphenylpropane-1,3-dione is its existence as an

equilibrium mixture of keto and enol tautomers.[11] The enol form is stabilized by

intramolecular hydrogen bonding and conjugation. The position of the equilibrium is influenced

by factors such as the solvent and the presence of substituents.[11][12]

Caption: Keto-enol tautomerism of 1,3-diphenylpropane-1,3-dione.

Experimental and Logical Workflows
Synthesis Workflow (Claisen Condensation)
The following diagram illustrates the workflow for the synthesis of 1,3-diphenylpropane-1,3-
dione via Claisen condensation.
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Start

Mix Acetophenone and NaNH2 in THF

Add Ethyl Benzoate

Stir for 24h to form precipitate

Neutralize with aq. HCl

Extract with Chloroform

Concentrate with Rotary Evaporator

Isolate via Copper Salt Precipitation

Decompose copper complex with HCl

Pure 1,3-Diphenylpropane-1,3-dione

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,3-diphenylpropane-1,3-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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